Cas no 2034283-49-1 (2,5-dichloro-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide)

• Product Name: 2,5-dichloro-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide
• CAS No: 2034283-49-1
• MF: C₁₈H₁₉Cl₂N₃O
• MW: 364.268962144852
• CID: 5376479
• PubChem ID: 91624816
• Update Time: 2025-06-29

2,5-dichloro-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]benzamide
• 2,5-dichloro-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide
• 2034283-49-1
• AKOS025315885
• F6454-0148
• 2,5-dichloro-N-{[1-(pyridin-3-yl)piperidin-4-yl]methyl}benzamide

• Inchi： 1S/C18H19Cl2N3O/c19-14-3-4-17(20)16(10-14)18(24)22-11-13-5-8-23(9-6-13)15-2-1-7-21-12-15/h1-4,7,10,12-13H,5-6,8-9,11H2,(H,22,24)
• InChI Key： GFCJKVKZXRSNRY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NCC1CCN(C2C=NC=CC=2)CC1)=O)Cl

Computed Properties

• Exact Mass: 363.0905176g/mol
• Monoisotopic Mass: 363.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-dichloro-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide

2,5-Dichloro-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide

The compound 2,5-dichloro-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide with CAS No. 2034283-49-1 is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide backbone with a piperidine ring substituted with a pyridine moiety. The presence of two chlorine atoms at the 2 and 5 positions of the benzene ring further enhances its chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development and agrochemicals.

Recent studies have highlighted the benzamide core of this compound as a promising scaffold for developing bioactive molecules. The substitution pattern on the benzene ring, particularly the dichloro group, plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have found that the dichloro substitution can significantly influence the compound's solubility and stability, which are critical factors in drug design.

The piperidine ring in this molecule is another key structural feature. Piperidine derivatives are known for their ability to form hydrogen bonds, which can enhance the binding affinity of the compound to target proteins. The substitution of the piperidine ring with a pyridine group at position 1 introduces additional electronic effects, further tuning the molecule's reactivity and selectivity. This makes 2,5-dichloro-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide a versatile platform for exploring novel therapeutic agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The synthesis begins with the preparation of the dichlorobenzoyl chloride intermediate, which is then reacted with an appropriate amine to form the benzamide derivative. The piperidine ring is introduced via reductive amination or other coupling reactions, followed by further functionalization to incorporate the pyridine substituent.

Recent advancements in asymmetric synthesis have enabled researchers to explore enantioselective routes for constructing this compound. These methods not only improve the efficiency of synthesis but also allow for better control over stereochemistry, which is essential for developing chiral drugs with specific pharmacological activities.

The benzamide derivatives have been extensively studied for their potential as inhibitors of various enzymes and receptors. For instance, 2,5-dichloro-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide has shown promising activity as an inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy. Its ability to modulate chromatin structure and gene expression makes it a valuable tool in epigenetic research.

In addition to its role in drug discovery, this compound has also been investigated for its potential applications in agrochemicals. Studies have demonstrated that certain benzamide derivatives can act as effective fungicides or insecticides by interfering with key metabolic pathways in pests and pathogens. The dichloro substitution on the benzene ring enhances its bioactivity against various agricultural threats.

From an environmental perspective, researchers are increasingly focusing on understanding the fate and behavior of this compound in natural ecosystems. Recent studies have explored its degradation pathways under different environmental conditions, such as soil microbiota and aquatic environments. These investigations are crucial for assessing its potential impact on non-target organisms and ensuring sustainable agricultural practices.

The development of analytical methods for detecting and quantifying 2,5-dichloro-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide has also been an area of active research. Advanced techniques such as liquid chromatography-tandem mass spectrometry (LC–MS/MS) have been optimized to achieve high sensitivity and specificity in detecting trace amounts of this compound in complex matrices.

In conclusion, 2034283-49-1, or 2,5-dichloro-N-((1-(pyridin-3-yl)piperidin-4-y